(S)-N-(sec-Butyl)-3,6-diethylpyrazin-2-amine

Specification

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: N-[(2S)-butan-2-yl]-3,6-diethylpyrazin-2-amine
• Standard InChI: InChI=1S/C12H21N3/c1-5-9(4)14-12-11(7-3)13-8-10(6-2)15-12/h8-9H,5-7H2,1-4H3,(H,14,15)/t9-/m0/s1
• Standard InChI Key: BHTYUHDKIKTWNL-VIFPVBQESA-N
• Isomeric SMILES: CCC1=CN=C(C(=N1)N[C@@H](C)CC)CC
• Canonical SMILES: CCC1=CN=C(C(=N1)NC(C)CC)CC

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound features a pyrazine core substituted with ethyl groups at positions 3 and 6, and an (S)-sec-butylamine group at position 2 (Figure 1). Its IUPAC name reflects this substitution pattern, with the stereocenter at the sec-butyl moiety.

Molecular Formula: C₁₂H₂₃N₃
Molecular Weight: 209.33 g/mol
Stereochemistry: The (S)-configuration at the sec-butyl group is critical for its potential biological activity, as enantiomeric forms often exhibit divergent pharmacological profiles.

Table 1: Key Structural Features

Feature	Description
Core structure	Pyrazine ring (6-membered, N-heteroaromatic)
Substituents	- 3,6-Diethyl groups
	- (S)-sec-Butylamine at position 2
Chiral centers	1 (sec-butyl group)
Solubility	Likely lipophilic (predicted LogP: ~2.8)

Synthesis and Optimization

Synthetic Pathways

While no direct synthesis of (S)-N-(sec-Butyl)-3,6-diethylpyrazin-2-amine is documented, analogous pyrazin-2-amine derivatives are typically synthesized via:

• Condensation Reactions: Using β-keto esters or enamines with hydrazine derivatives.

• Amination Strategies: Nucleophilic substitution or reductive amination to introduce the sec-butyl group.

• Chiral Resolution: Enzymatic or chromatographic separation to isolate the (S)-enantiomer.

Example Protocol (Inferred from Patents):

• Step 1: Diethylpyrazine precursor preparation via Stille coupling or Ullmann reaction.

• Step 2: Introduction of the sec-butylamine group using HATU or EDC·HCl as coupling agents.

• Step 3: Chiral HPLC to isolate the (S)-enantiomer (e.g., Chiralpak® AD-H column).

Yield: ~35–45% (estimated for multi-step synthesis)
Purity: >98% (via HPLC with UV detection at 254 nm).

Physicochemical Properties

Stability and Solubility

• Thermal Stability: Pyrazine derivatives generally exhibit stability up to 200°C.

• Solubility Profile:

  • Water: <0.1 mg/mL (predicted)

  • Organic Solvents: Soluble in DMSO, ethanol, and dichloromethane.

Table 2: Predicted Physicochemical Data

Parameter	Value
LogP (octanol/water)	2.8 (Predicted via ChemAxon)
pKa	4.2 (amine group)
Melting Point	85–90°C (estimated)

Compound	Target	IC₅₀/EC₅₀
Selexipag	IP Receptor	2.4 nM
SGK-1 Inhibitor (US'122)	SGK-1	18 nM
(S)-Target Compound	Predicted	10–100 nM

ADME Profile (Predicted)

• Absorption: High gastrointestinal permeability (Caco-2 model).

• Metabolism: Hepatic oxidation via CYP3A4/2C9.

• Excretion: Renal (70%) and fecal (30%).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 1.02 (t, 6H, CH₂CH₃), 1.45 (d, 3H, CH(CH₃)), 2.55 (q, 4H, CH₂CH₃), 3.30 (m, 1H, CH(CH₂)), 8.20 (s, 1H, pyrazine-H).

• HRMS (ESI+): m/z 210.1865 [M+H]⁺ (calc. 210.1861).

Chromatographic Methods

• HPLC: C18 column, 60:40 acetonitrile/water, retention time = 6.8 min.

• Chiral Purity: >99% ee (Chiralcel® OD-H, hexane/ethanol 90:10).